molecular formula C10H14O2 B8717385 4-Phenoxy-2-butanol CAS No. 61904-01-6

4-Phenoxy-2-butanol

Cat. No. B8717385
CAS RN: 61904-01-6
M. Wt: 166.22 g/mol
InChI Key: WBTFUMUXXHWTLD-UHFFFAOYSA-N
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Description

4-Phenoxy-2-butanol is a useful research compound. Its molecular formula is C10H14O2 and its molecular weight is 166.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Phenoxy-2-butanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Phenoxy-2-butanol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

61904-01-6

Molecular Formula

C10H14O2

Molecular Weight

166.22 g/mol

IUPAC Name

4-phenoxybutan-2-ol

InChI

InChI=1S/C10H14O2/c1-9(11)7-8-12-10-5-3-2-4-6-10/h2-6,9,11H,7-8H2,1H3

InChI Key

WBTFUMUXXHWTLD-UHFFFAOYSA-N

Canonical SMILES

CC(CCOC1=CC=CC=C1)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

24.9 g of methyl iodide was reacted with 7.26 g of magnesium in 150 ml of anhydrous diethyl ether to obtain methylmagnesium iodide by Grignard reaction. To a solution consisting of 20 g of 3-phenoxypropionaldehyde and 200 ml of anhydrous diethyl ether was added dropwise the methylmagnesium while maintaining a temperature of not more than 20° C. To the reaction solution was added 25 ml of concentrated hydrochloric acid and the solution was separated into two phases, which phases were then separated from each other. The ether layer was washed with an aqueous sodium bicarbonate solution, washed with water, dried with anhydrous sodium sulfate and then condensed under reduced pressure to obtain 15.0 g of 4-phenoxy-2-butanol having a boiling point of 61° C. to 62° C. at 3 mmHg in a yield of 67%.
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
25 mL
Type
reactant
Reaction Step Three
Quantity
200 mL
Type
solvent
Reaction Step Four

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